Cas no 891868-66-9 (N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide structure

891868-66-9 structure

Product Name:N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

CAS No:891868-66-9

Molecular Formula:C₂₂H₂₃N₃O₇

Molecular Weight:441.433925867081

CID:6103753

PubChem ID:18575038

N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Properties

Names and Identifiers

- N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
- N-(3,4-dimethoxyphenyl)-2-[4-(3,4-dimethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
- F2580-2238
- 891868-66-9
- N-(3,4-dimethoxyphenyl)-2-(4-(3,4-dimethoxyphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
- AKOS001911191
- InChIKey： HFBHGPHZJISTRG-UHFFFAOYSA-N
- Inchi： 1S/C22H23N3O7/c1-29-16-7-5-14(11-18(16)31-3)23-20(26)13-24-9-10-25(22(28)21(24)27)15-6-8-17(30-2)19(12-15)32-4/h5-12H,13H2,1-4H3,(H,23,26)
- SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CN1C=CN(C2=CC=C(OC)C(OC)=C2)C(=O)C1=O

Computed Properties

Exact Mass: 441.15360008g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 8
Monoisotopic Mass: 441.15360008g/mol
Heavy Atom Count: 32
Complexity: 716
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 107Å²

N-(3,4-dimethoxyphenyl)-2-4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F2580-2238-2μmol	N-(3,4-dimethoxyphenyl)-2-[4-(3,4-dimethoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide	891868-66-9	90%+	2μl	$57.0

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